Cas no 2228318-32-7 (2-(2,6-dichloropyridin-4-yl)acetaldehyde)

• Product Name: 2-(2,6-dichloropyridin-4-yl)acetaldehyde
• CAS No: 2228318-32-7
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 5963551
• PubChem ID: 87096565
• Update Time: 2025-10-28

2-(2,6-dichloropyridin-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloropyridin-4-yl)acetaldehyde
• SCHEMBL362612
• 2228318-32-7
• EN300-1977950

• Inchi： 1S/C7H5Cl2NO/c8-6-3-5(1-2-11)4-7(9)10-6/h2-4H,1H2
• InChI Key： HCTHZDSNKKBTMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC=O

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(2,6-dichloropyridin-4-yl)acetaldehyde

Introduction to 2-(2,6-dichloropyridin-4-yl)acetaldehyde (CAS No: 2228318-32-7)

2-(2,6-dichloropyridin-4-yl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2228318-32-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aldehyde derivative has garnered attention due to its structural uniqueness and potential biological activities. The presence of both chloro substituents on the pyridine ring and the aldehyde functional group at the fourth position imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure not only facilitates diverse chemical transformations but also opens avenues for exploring novel pharmacological applications.

The compound's significance is further underscored by its utility in the development of bioactive molecules. Researchers have been exploring its role in synthesizing small molecules that exhibit inhibitory effects on various biological targets. Specifically, the 2,6-dichloropyridin-4-yl moiety has shown promise in modulating enzyme activities and interacting with biological receptors. This has led to its incorporation into libraries of compounds screened for therapeutic potential, particularly in oncology and inflammatory disease models.

Recent advancements in medicinal chemistry have highlighted the compound's role as a scaffold for drug discovery. The aldehyde group serves as a versatile handle for further functionalization, enabling the creation of more complex structures with enhanced binding affinity and selectivity. For instance, studies have demonstrated its efficacy in generating derivatives that target kinases and transcription factors implicated in cancer progression. The dichloropyridine core enhances lipophilicity, which is often a critical parameter for drug-like properties, thereby improving membrane permeability and cellular uptake.

In academic research, 2-(2,6-dichloropyridin-4-yl)acetaldehyde has been employed to develop novel inhibitors of enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases are pivotal regulators of cell cycle progression and immune responses, respectively. By leveraging the compound's structural features, scientists have designed analogs that disrupt aberrant signaling pathways associated with diseases like leukemia and rheumatoid arthritis. The dichloropyridine moiety plays a crucial role in stabilizing interactions with the enzyme active site, while the aldehyde group allows for covalent modifications that enhance binding durability.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Pyridine derivatives are well-known for their role in insecticides and herbicides, and modifications to this core structure can lead to compounds with improved efficacy and environmental safety. Researchers have been investigating its derivatives as potent inhibitors of enzymes involved in pest metabolism, offering a promising alternative to existing agrochemicals. The chlorine atoms enhance bioavailability by increasing water solubility while maintaining sufficient lipophilicity for target organism absorption.

From a synthetic chemistry perspective, 2-(2,6-dichloropyridin-4-yl)acetaldehyde serves as a versatile building block for constructing more complex heterocycles. Its reactivity allows for nucleophilic additions at both the aldehyde carbon and the pyridine ring, enabling access to diverse scaffolds. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups at specific positions, further expanding its synthetic utility. These methodologies have enabled the rapid assembly of libraries of compounds amenable to high-throughput screening (HTS) for drug discovery.

The compound's pharmacokinetic profile has been a subject of investigation due to its potential as an oral therapeutic agent. Studies have assessed its metabolic stability and solubility characteristics to optimize formulations for clinical use. The dichloropyridine ring contributes to favorable pharmacokinetic properties by enhancing binding affinity to plasma proteins while minimizing rapid clearance from circulation. Additionally, the aldehyde group can be exploited for prodrug strategies, where it undergoes enzymatic conversion to more active species within biological systems.

Future directions in research may explore the use of 2-(2,6-dichloropyridin-4-yl)acetaldehyde in developing next-generation therapeutics targeting emerging infectious diseases or rare genetic disorders. Its structural features make it adaptable to multiple drug discovery paradigms, including fragment-based drug design and structure-based virtual screening. Collaborative efforts between academia and industry are likely to drive innovation by combining computational modeling with experimental validation of lead compounds derived from this scaffold.

In conclusion,2-(2,6-dichloropyridin-4-yl)acetaldehyde (CAS No: 2228318-32-7) represents a promising compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic pathways and biological interactions, making it an indispensable tool for researchers seeking novel bioactive molecules. As scientific understanding advances, this compound is poised to contribute significantly to addressing unmet medical needs through innovative chemical biology approaches.